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For Researchers, Scientists, and Drug Development Professionals

Introduction

D-erythro-sphingosine is a foundational long-chain amino alcohol that serves as the structural
backbone for a complex and vital class of lipids known as sphingolipids.[1] These molecules
are not merely structural components of cellular membranes but are also critical signaling
molecules involved in a myriad of cellular processes, including proliferation, differentiation,
apoptosis, and cell migration.[2][3] This guide provides a comprehensive overview of D-erythro-
sphingosine, its key derivatives, their metabolic pathways, and the experimental methodologies
used to study them.

Core Structure and Physicochemical Properties of
D-erythro-sphingosine

D-erythro-sphingosine, chemically known as (2S,3R,4E)-2-amino-4-octadecene-1,3-diol, is an
18-carbon amino alcohol with a characteristic trans double bond.[1][4] Its amphipathic nature,
with a polar head group and a long hydrophobic tail, is central to its function within biological
membranes.
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Property Value Reference
Molecular Formula Ci1sH37NO2 [1]
Molecular Weight 299.5 g/mol [1]
CAS Number 123-78-4 [5]

B Soluble in DMSO (to 5 mM)
Solubility

and ethanol (to 50 mM)

Storage Temperature -20°C

Key Derivatives of D-erythro-sphingosine

The metabolism of D-erythro-sphingosine gives rise to a diverse array of bioactive derivatives,
each with distinct cellular functions.

Ceramide

Ceramide is formed by the N-acylation of a fatty acid to the sphingosine backbone.[2] It is a
central hub in sphingolipid metabolism and a well-established mediator of cellular stress
responses, including apoptosis and cell cycle arrest.[6]

Sphingomyelin

Sphingomyelin is a key structural component of mammalian cell membranes, particularly
enriched in the plasma membrane and the myelin sheath. It is synthesized by the transfer of a
phosphocholine group from phosphatidylcholine to the C1 hydroxyl of ceramide.[7]

Glycosphingolipids (GSLS)

This is a broad category of sphingolipids formed by the addition of carbohydrate moieties to
ceramide.[2] They are involved in cell surface recognition, cell adhesion, and signaling.[8]

Sphingosine-1-Phosphate (S1P)

S1P is a potent signaling lipid generated by the phosphorylation of sphingosine by sphingosine
kinases (SphK1 and SphK2).[6][9] In contrast to ceramide, S1P is primarily a pro-survival and
pro-proliferative molecule.[6] It can act intracellularly or be secreted to activate a family of five
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G protein-coupled receptors (S1PR1-5) on the cell surface, thereby regulating a wide range of
physiological processes.[6][10]

Sphingolipid Metabolic Pathways

The cellular levels of sphingolipids are tightly regulated through a network of biosynthetic,
catabolic, and recycling pathways.

De Novo Synthesis Pathway

The de novo synthesis of sphingolipids begins in the endoplasmic reticulum with the
condensation of serine and palmitoyl-CoA to form 3-ketosphinganine.[7][11] This is followed by
a series of enzymatic reactions leading to the production of ceramide.[11]
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De Novo Sphingolipid Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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